Cas no 1806777-79-6 (2-(Aminomethyl)-4-methyl-3-nitro-5-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-4-methyl-3-nitro-5-(trifluoromethoxy)pyridine
• CAS No: 1806777-79-6
• MF: C₈H₈F₃N₃O₃
• MW: 251.162631988525
• CID: 4843067
• Update Time: 2025-06-08

2-(Aminomethyl)-4-methyl-3-nitro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-methyl-3-nitro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H8F3N3O3/c1-4-6(17-8(9,10)11)3-13-5(2-12)7(4)14(15)16/h3H,2,12H2,1H3
• InChI Key： SGCLZUMAPVOCCL-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(CN)C(=C1C)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 251.052
• Monoisotopic Mass: 251.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 94

Additional information on 2-(Aminomethyl)-4-methyl-3-nitro-5-(trifluoromethoxy)pyridine

Introduction to 2-(Aminomethyl)-4-methyl-3-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1806777-79-6)

2-(Aminomethyl)-4-methyl-3-nitro-5-(trifluoromethoxy)pyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1806777-79-6, represents a fascinating blend of structural complexity and functional diversity, making it a valuable scaffold for the development of novel therapeutic agents. The presence of multiple substituents, including an amino methyl group, a methyl group, a nitro group, and a trifluoromethoxy group, endows this pyridine derivative with unique chemical properties that are exploitable in drug design.

The significance of this compound lies in its potential applications across various therapeutic domains. Pyridine derivatives are well-documented for their role in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The specific arrangement of substituents in 2-(Aminomethyl)-4-methyl-3-nitro-5-(trifluoromethoxy)pyridine not only influences its electronic and steric properties but also enhances its binding affinity to specific biological targets. This makes it an attractive candidate for further exploration in the development of small-molecule drugs.

In recent years, there has been a surge in research focused on the synthesis and characterization of nitro-substituted pyridines due to their versatile reactivity and biological activity. The nitro group, in particular, can be readily reduced to an amine, providing a strategic handle for further functionalization. This property is particularly useful in the construction of more complex molecules through nucleophilic substitution or condensation reactions. Additionally, the trifluoromethoxy group introduces electron-withdrawing effects that can modulate the electronic properties of the pyridine ring, thereby influencing its interactions with biological targets.

The aminomethyl side chain attached to the pyridine core offers another layer of functionality that can be exploited for drug design. This moiety can participate in hydrogen bonding interactions, which are crucial for the binding affinity and selectivity of drug candidates. Furthermore, the presence of both electron-donating and electron-withdrawing groups on the same molecule allows for fine-tuning of its pharmacokinetic properties. These features make 2-(Aminomethyl)-4-methyl-3-nitro-5-(trifluoromethoxy)pyridine a promising candidate for further investigation in the development of new therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy before they are synthesized in the laboratory. By leveraging molecular modeling techniques, scientists can identify potential binding modes and optimize the structure of 2-(Aminomethyl)-4-methyl-3-nitro-5-(trifluoromethoxy)pyridine to enhance its efficacy against specific targets. These computational approaches have significantly accelerated the drug discovery process by reducing the time and resources required for experimental validation.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired framework efficiently. These methods not only improve the overall efficiency of the synthesis but also minimize unwanted byproducts, making them ideal for large-scale production.

In addition to its pharmaceutical applications, 2-(Aminomethyl)-4-methyl-3-nitro-5-(trifluoromethoxy)pyridine has shown potential in materials science due to its unique electronic properties. Pyridine derivatives are known for their ability to form coordination complexes with metals, which can be exploited in catalysis and sensor applications. The presence of multiple functional groups on this compound allows it to act as a ligand in metal complexes, thereby influencing their catalytic activity and selectivity.

The growing interest in fluorinated compounds has also highlighted the importance of trifluoromethoxy-substituted pyridines like 2-(Aminomethyl)-4-methyl-3-nitro-5-(trifluoromethoxy)pyridine. Fluoro groups are known to enhance metabolic stability and binding affinity towards biological targets, making them highly desirable in drug development. The combination of these features makes this compound a versatile building block for designing next-generation therapeutics.

Future research directions may focus on exploring new synthetic routes that improve scalability and sustainability while maintaining high yields and purity. Additionally, investigating its biological activity through high-throughput screening could uncover novel therapeutic applications that were previously unexplored. The integration of artificial intelligence (AI) into drug discovery pipelines may further accelerate the identification of new lead compounds derived from this scaffold.

In conclusion,2-(Aminomethyl)-4-methyl-3-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1806777-79-6) represents a structurally complex yet highly functional compound with significant potential in pharmaceutical chemistry and materials science. Its unique combination of substituents provides a rich platform for drug design and material innovation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing therapeutic solutions across multiple domains.